Cas no 435338-94-6 (Methyl 2-methoxy-4-(methylsulfonyl)benzoate)

• Product Name: Methyl 2-methoxy-4-(methylsulfonyl)benzoate
• CAS No: 435338-94-6
• Molecular Formula: C₁₀H₁₂O₅S
• Molecular Weight: 244.264282226563
• CID: 3028155
• PubChem ID: 14919052

Methyl 2-methoxy-4-(methylsulfonyl)benzoate Properties

Names and Identifiers

• methyl 2-methoxy-4-(methylsulfonyl)benzoate
• methyl 2-methoxy-4-methylsulfonylbenzoate
• Benzoic acid, 2-methoxy-4-(methylsulfonyl)-, methyl ester
• D77339
• 4-methanesulfonyl-2-methoxybenzoic acid methyl ester
• 435338-94-6
• CS-D1234
• methyl2-methoxy-4-(methylsulfonyl)benzoate
• VCUVNEKHUQHJMD-UHFFFAOYSA-N
• SCHEMBL6831947
• methyl 4-methanesulfonyl-2-methoxybenzoate

• InChIKey： VCUVNEKHUQHJMD-UHFFFAOYSA-N
• Inchi： 1S/C10H12O5S/c1-14-9-6-7(16(3,12)13)4-5-8(9)10(11)15-2/h4-6H,1-3H3
• SMILES： S(C)(C1C=CC(C(=O)OC)=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 244.04054465g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.04054465g/mol
• Heavy Atom Count: 16
• Complexity: 343
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives